Cas no 22895-75-6 (Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-pentyl-, hydrochloride (1:1))

• Product Name: Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-pentyl-, hydrochloride (1:1)
• CAS No: 22895-75-6
• MF: C₁₆H₂₆ClNO₂
• MW: 299.83614397049
• CID: 256882
• PubChem ID: 31555
• Update Time: 2025-04-19

Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-pentyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-pentyl-, hydrochloride (1:1)
• 6,7-dimethoxy-1-pentyl-1,2,3,4-tetrahydroisoquinoline
• ISOQUINOLINE, 1,2,3,4-TETRAHYDRO-6,7-DIMETHOXY-1-PENTYL-, HYDROCHLORIDE
• 22895-75-6
• 1,2,3,4-Tetrahydro-6,7-dimethoxy-1-pentylisoquinoline hydrochloride

• Inchi： 1S/C16H25NO2.ClH/c1-4-5-6-7-14-13-11-16(19-3)15(18-2)10-12(13)8-9-17-14;/h10-11,14,17H,4-9H2,1-3H3;1H
• InChI Key： UTSVKSDWBSRWBV-UHFFFAOYSA-N
• SMILES： [Cl-].O(C)C1C(=CC2CC[NH2+]C(C=2C=1)CCCCC)OC

Computed Properties

• Exact Mass: 272.9618
• Monoisotopic Mass: 299.1652068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.1Ų

Experimental Properties

• PSA: 32.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines